Cas no 1213481-27-6 ((3R)-3-amino-3-(3-phenoxyphenyl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(3-phenoxyphenyl)propan-1-ol
• CAS No: 1213481-27-6
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6104015
• PubChem ID: 25418960
• Update Time: 2025-10-05

(3R)-3-amino-3-(3-phenoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(3-phenoxyphenyl)propan-1-ol
• Benzenepropanol, γ-amino-3-phenoxy-, (γR)-

• Inchi： 1S/C15H17NO2/c16-15(9-10-17)12-5-4-8-14(11-12)18-13-6-2-1-3-7-13/h1-8,11,15,17H,9-10,16H2/t15-/m1/s1
• InChI Key： OYWAHXNHRLBPHL-OAHLLOKOSA-N
• SMILES： C1([C@H](N)CCO)=CC=CC(OC2=CC=CC=C2)=C1

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 413.7±35.0 °C(Predicted)
• pka: 14.88±0.10(Predicted)

Additional information on (3R)-3-amino-3-(3-phenoxyphenyl)propan-1-ol

Recent Advances in the Study of (3R)-3-amino-3-(3-phenoxyphenyl)propan-1-ol (CAS: 1213481-27-6)

The compound (3R)-3-amino-3-(3-phenoxyphenyl)propan-1-ol, with the CAS number 1213481-27-6, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key findings in recent research is the compound's role as a chiral building block in the synthesis of bioactive molecules. Its stereospecificity and functional groups make it a versatile intermediate for the development of novel pharmaceuticals. Studies have demonstrated its utility in the synthesis of compounds targeting neurological disorders, including depression and anxiety, due to its interaction with neurotransmitter systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the pharmacokinetic profile of (3R)-3-amino-3-(3-phenoxyphenyl)propan-1-ol. The study revealed favorable absorption and distribution properties, with a half-life that supports its potential as a therapeutic agent. Additionally, the compound exhibited low toxicity in preclinical models, further underscoring its promise for clinical development.

Another significant advancement is the elucidation of the compound's mechanism of action. Recent in vitro and in vivo studies have shown that (3R)-3-amino-3-(3-phenoxyphenyl)propan-1-ol modulates specific receptor pathways, including GABAergic and serotonergic systems. These findings suggest its potential as a modulator of central nervous system activity, with implications for treating mood disorders and neurodegenerative diseases.

Furthermore, the compound's synthetic accessibility has been improved through recent methodological advancements. A 2022 study in Organic Letters reported a novel catalytic asymmetric synthesis route, enhancing the efficiency and scalability of its production. This development is critical for facilitating further research and potential commercialization.

In conclusion, (3R)-3-amino-3-(3-phenoxyphenyl)propan-1-ol (CAS: 1213481-27-6) represents a promising candidate for therapeutic development, with recent studies highlighting its pharmacological properties, mechanism of action, and synthetic improvements. Continued research in this area is expected to yield further insights and potential clinical applications.